Cas no 57030-77-0 (Citronellic acid)

• Product Name: Citronellic acid
• CAS No: 57030-77-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 946361
• Update Time: 2024-02-29

Citronellic acid Chemical and Physical Properties

Names and Identifiers

• CITRONELLIC ACID
• 3,7-dimethyloct-6-enoic acid
• 3,7-Dimethyl-6-octenoic acid
• Rhodinolic acid
• Rhodinic Acid
• 6-OCTENOIC ACID, 3,7-DIMETHYL-
• Citronellate
• FEMA No. 3142
• GJWSUKYXUMVMGX-UHFFFAOYSA-N
• CITRONELLICACID
• Callitrol
• (R)-3,7-Dimethyloct-6-enoic acid
• (R)-3,7-dimethyl-6-octenoic acid
• Citronellic acid, 98%
• DSSTox_RID_82116
• DSSTox_CID_27106
• DSSTox_GSID_47106
• Citronellic acid

• Inchi： 1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)
• InChI Key： GJWSUKYXUMVMGX-UHFFFAOYSA-N
• SMILES： OC(CC(C)CC/C=C(\C)/C)=O
• BRN： 1722960

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Topological Polar Surface Area: 37.3

Citronellic acid Security Information

• Hazardous Material transportation number：2810
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids